Cas no 1327198-47-9 (3-methyl-5-1-(thiophene-2-sulfonyl)azetidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-1-(thiophene-2-sulfonyl)azetidin-3-yl-1,2,4-oxadiazole
• CAS No: 1327198-47-9
• MF: C₁₀H₁₁N₃O₃S₂
• MW: 285.34263920784
• CID: 6185502
• PubChem ID: 49744675
• Update Time: 2025-06-27

3-methyl-5-1-(thiophene-2-sulfonyl)azetidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-1-(thiophene-2-sulfonyl)azetidin-3-yl-1,2,4-oxadiazole
• 3-methyl-5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazole
• 3-methyl-5-(1-thiophen-2-ylsulfonylazetidin-3-yl)-1,2,4-oxadiazole
• AKOS024530421
• 3-methyl-5-(1-(thiophen-2-ylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole
• VU0530675-1
• F6064-0015
• 1327198-47-9

• Inchi： 1S/C10H11N3O3S2/c1-7-11-10(16-12-7)8-5-13(6-8)18(14,15)9-3-2-4-17-9/h2-4,8H,5-6H2,1H3
• InChI Key： FBGSPOKHOXNKTA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CC(C2=NC(C)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 285.024
• Monoisotopic Mass: 285.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 1.3

Additional information on 3-methyl-5-1-(thiophene-2-sulfonyl)azetidin-3-yl-1,2,4-oxadiazole

3-Methyl-5-[1-(Thiophene-2-Sulfonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole: A Comprehensive Overview

The compound with CAS No. 1327198-47-9, named 3-methyl-5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring, a sulfonyl group, and an oxadiazole core. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. The oxadiazole ring is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable scaffold in medicinal chemistry. The presence of the thiophene ring further enhances the molecule's electronic properties, enabling it to interact with various biological targets. Researchers have explored its potential as an inhibitor of kinases and other enzymes involved in disease pathways.

The synthesis of 3-methyl-5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the azetidine ring through ring-closing reactions and the subsequent sulfonation of the thiophene moiety. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its potential as a material for optoelectronic devices. The sulfonyl group contributes to the molecule's stability and solubility, while the conjugated system formed by the thiophene and oxadiazole rings enables efficient charge transport. Recent research has demonstrated its use as a component in organic light-emitting diodes (OLEDs), where it exhibits excellent luminous efficiency and color purity.

In addition to its electronic properties, this compound has shown interesting biological activity. Studies have revealed its ability to modulate ion channels and receptors, making it a candidate for treating neurological disorders. The methyl group at position 3 plays a critical role in modulating these activities by influencing the molecule's lipophilicity and bioavailability.

The development of this compound has been driven by advancements in computational chemistry and high-throughput screening techniques. Computational models have been used to predict its binding affinity to various targets, while experimental studies have validated these predictions through in vitro assays. This integrated approach has significantly accelerated the discovery process and provided deeper insights into the compound's mechanism of action.

Looking ahead, there is growing interest in exploring the scalability of this compound's synthesis for industrial applications. Researchers are investigating more sustainable methods for producing large quantities of the molecule without compromising its quality or purity. This includes exploring green chemistry principles such as catalytic hydrogenation and biocatalytic transformations.

In conclusion, 3-methyl-5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazole represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile tool for addressing challenges in drug discovery, materials science, and beyond. As research continues to unfold, this compound is poised to play an increasingly important role in shaping future innovations.